Cas no 2229591-18-6 (4-(5-bromo-2-chloropyridin-4-yl)-2-methylbutan-2-amine)

• Product Name: 4-(5-bromo-2-chloropyridin-4-yl)-2-methylbutan-2-amine
• CAS No: 2229591-18-6
• MF: C₁₀H₁₄BrClN₂
• MW: 277.588560581207
• CID: 6583750
• PubChem ID: 165798083
• Update Time: 2025-05-28

4-(5-bromo-2-chloropyridin-4-yl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-chloropyridin-4-yl)-2-methylbutan-2-amine
• 2229591-18-6
• EN300-1908840

• Inchi： 1S/C10H14BrClN2/c1-10(2,13)4-3-7-5-9(12)14-6-8(7)11/h5-6H,3-4,13H2,1-2H3
• InChI Key： ISLDCXCNJZJQAS-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1CCC(C)(C)N)Cl

Computed Properties

• Exact Mass: 276.00289g/mol
• Monoisotopic Mass: 276.00289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(5-bromo-2-chloropyridin-4-yl)-2-methylbutan-2-amine

Research Brief on 4-(5-bromo-2-chloropyridin-4-yl)-2-methylbutan-2-amine (CAS: 2229591-18-6)

4-(5-bromo-2-chloropyridin-4-yl)-2-methylbutan-2-amine (CAS: 2229591-18-6) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine and amine functional groups, has shown promising potential in various therapeutic applications, particularly in the development of targeted small-molecule drugs. Recent studies have explored its pharmacological properties, synthetic pathways, and potential mechanisms of action, positioning it as a candidate for further preclinical and clinical investigation.

The synthesis of 4-(5-bromo-2-chloropyridin-4-yl)-2-methylbutan-2-amine involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have also investigated its stability under various physiological conditions, which is critical for its potential application as a drug candidate.

Pharmacological studies have revealed that 4-(5-bromo-2-chloropyridin-4-yl)-2-methylbutan-2-amine exhibits selective binding affinity to certain biological targets, including enzymes and receptors implicated in disease pathways. For instance, preliminary data suggest its potential as an inhibitor of specific kinase enzymes involved in inflammatory and oncogenic processes. These findings underscore the compound's versatility and its potential to be tailored for therapeutic interventions in diseases such as cancer and autoimmune disorders.

In addition to its therapeutic potential, the compound's pharmacokinetic and toxicological profiles have been subjects of recent research. Early-stage in vitro and in vivo studies indicate favorable absorption and distribution properties, although further optimization may be required to enhance its metabolic stability and reduce potential off-target effects. These studies are essential for advancing the compound through the drug development pipeline and ensuring its safety and efficacy in human trials.

Looking ahead, the research community is keen to explore the broader applications of 4-(5-bromo-2-chloropyridin-4-yl)-2-methylbutan-2-amine, including its potential use in combination therapies and as a scaffold for the design of derivatives with improved pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, addressing unmet medical needs in various therapeutic areas.

In conclusion, 4-(5-bromo-2-chloropyridin-4-yl)-2-methylbutan-2-amine represents a promising candidate in the field of chemical biology and drug discovery. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for further research and development. Continued investigation into its mechanisms of action, synthetic optimization, and therapeutic potential will be critical for realizing its full impact in the pharmaceutical industry.